4'-chloro-3-morpholinomethyl benzophenone

• IUPAC Name: (4-chlorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H18ClNO2/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key: AYDJYRIUSIGUQS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC(=CC=C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClNO2
• DSSTOX Substance ID: DTXSID10643083
• Molecular Weight: 315.8 g/mol
• CAS No.: 898765-44-1

Description

4'-chloro-3-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18ClNO2 and its molecular weight is 315.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interaction Analysis

4'-Chloro-3-morpholinomethylbenzophenone and its derivatives have been analyzed for their intermolecular interactions. A study by Shukla et al. (2014) focused on synthesized 1,2,4-triazole derivatives, highlighting the presence of different types of intermolecular interactions, including C-H⋯O and C-H⋯π, which were evaluated using Hirshfeld surfaces and supported by quantum mechanical calculations (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Crystal Structure and Biological Activity

The compound 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, related to 4'-Chloro-3-morpholinomethylbenzophenone, has been synthesized and characterized for its crystal structure and biological activity. The compound has been found to have a good molluscicidal effect, showing its potential in biological applications (Duan, Li-ping, Qin, Zhi-qiang, Li, Guang-ping, Shi-zhu, Qiang, & Xu, Dong-fang, 2014).

Synthesis and Characterization for Biological Activity

The synthesis and characterization of compounds incorporating 4'-Chloro-3-morpholinomethylbenzophenone have been explored for their biological activities. For instance, Mamatha et al. (2019) synthesized a derivative compound and screened it for various biological activities such as antibacterial and anti-TB, showing remarkable activity in these areas (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).

Synthesis for Gastrokinetic Activity

Kato et al. (1992) synthesized a series of benzamide derivatives, including 4-amino-5-chloro-2-methoxy-N-[(4-substituted 2-morpholinyl)methyl]benzamides, for gastrokinetic activity. These compounds demonstrated potent gastric emptying activity in animal models (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).

Chemical Synthesis and Pharmacological Applications

The chemical synthesis of 4'-Chloro-3-morpholinomethylbenzophenone derivatives has been investigated for pharmacological applications. For example, Rao et al. (2014) designed a procedure to synthesize sulfur-containing 1,2,4-triazole derivatives from 4-Chloro-phenol, which showed good antibacterial and antifungal activities (Rao, Prasad, Spoorthy, Rao, & Ravindranath, 2014).

Safety and Hazards

The safety data sheets of similar compounds suggest that they may cause skin irritation, serious eye irritation, and respiratory irritation. It’s important to handle such compounds with care, using protective equipment and working in well-ventilated areas.

Biochemical Analysis

Cellular Effects

The effects of 4’-Chloro-3-morpholinomethylbenzophenone on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, 4’-Chloro-3-morpholinomethylbenzophenone may modulate signaling pathways that control cell growth and differentiation, leading to changes in gene expression patterns. Additionally, it can impact cellular metabolism by altering the activity of metabolic enzymes, thereby influencing the production and utilization of cellular energy .

Molecular Mechanism

At the molecular level, 4’-Chloro-3-morpholinomethylbenzophenone exerts its effects through various mechanisms. It may bind to specific biomolecules, such as enzymes or receptors, leading to changes in their activity. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Furthermore, 4’-Chloro-3-morpholinomethylbenzophenone can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

The effects of 4’-Chloro-3-morpholinomethylbenzophenone can change over time in laboratory settings. Its stability and degradation are important factors to consider, as they can influence the compound’s long-term effects on cellular function. In in vitro or in vivo studies, 4’-Chloro-3-morpholinomethylbenzophenone may exhibit different effects depending on the duration of exposure. For instance, prolonged exposure to the compound could lead to changes in cellular metabolism or gene expression that are not observed with short-term exposure .

Metabolic Pathways

4’-Chloro-3-morpholinomethylbenzophenone is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. These interactions can influence metabolic flux and the levels of specific metabolites. For example, 4’-Chloro-3-morpholinomethylbenzophenone may be metabolized by liver enzymes, leading to the production of metabolites that can have their own biological effects. Understanding these metabolic pathways is essential for predicting the compound’s behavior in biological systems .

Transport and Distribution

The transport and distribution of 4’-Chloro-3-morpholinomethylbenzophenone within cells and tissues are critical for its biological activity. The compound may interact with transporters or binding proteins that facilitate its movement across cell membranes and its localization within specific cellular compartments. These interactions can influence the compound’s accumulation and its overall distribution within the body. Understanding these transport and distribution mechanisms is important for predicting the compound’s pharmacokinetics and its potential therapeutic applications .

Subcellular Localization

The subcellular localization of 4’-Chloro-3-morpholinomethylbenzophenone can affect its activity and function The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications For example, 4’-Chloro-3-morpholinomethylbenzophenone may localize to the nucleus, where it can interact with transcription factors and influence gene expression Alternatively, it may be directed to the mitochondria, where it can impact cellular metabolism